![molecular formula C15H19N5O2S B4172619 2-{[1-(3-acetylphenyl)-1H-tetrazol-5-yl]thio}-N-(tert-butyl)acetamide](/img/structure/B4172619.png)
2-{[1-(3-acetylphenyl)-1H-tetrazol-5-yl]thio}-N-(tert-butyl)acetamide
Overview
Description
2-{[1-(3-acetylphenyl)-1H-tetrazol-5-yl]thio}-N-(tert-butyl)acetamide is a chemical compound with potential applications in scientific research. It belongs to the class of tetrazole-based compounds and has been studied for its potential use as a therapeutic agent. In
Mechanism of Action
The mechanism of action of 2-{[1-(3-acetylphenyl)-1H-tetrazol-5-yl]thio}-N-(tert-butyl)acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in the biosynthesis of bacterial cell walls. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines by suppressing the activation of NF-κB signaling pathway.
Biochemical and Physiological Effects:
2-{[1-(3-acetylphenyl)-1H-tetrazol-5-yl]thio}-N-(tert-butyl)acetamide has been shown to have antimicrobial and anti-inflammatory effects. It has been shown to inhibit the growth of various bacterial strains and to reduce the production of pro-inflammatory cytokines. Additionally, it has been shown to have low toxicity in vitro, making it a potentially safe compound for use in scientific research.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[1-(3-acetylphenyl)-1H-tetrazol-5-yl]thio}-N-(tert-butyl)acetamide in lab experiments include its antimicrobial and anti-inflammatory properties, as well as its low toxicity. However, the limitations of using this compound include its relatively low yield in synthesis and its limited solubility in water, which may make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research involving 2-{[1-(3-acetylphenyl)-1H-tetrazol-5-yl]thio}-N-(tert-butyl)acetamide. These include:
1. Further studies on the mechanism of action of the compound, including its effects on bacterial cell wall biosynthesis and NF-κB signaling pathway.
2. Studies on the potential use of the compound as a therapeutic agent for bacterial infections and inflammatory diseases.
3. Exploration of the structure-activity relationship of the compound, including the synthesis of analogs with improved solubility and potency.
4. Investigation of the potential use of the compound in combination with other antimicrobial or anti-inflammatory agents to enhance its efficacy.
5. Studies on the potential use of the compound as a tool for studying bacterial cell wall biosynthesis and NF-κB signaling pathway in vitro.
Conclusion:
2-{[1-(3-acetylphenyl)-1H-tetrazol-5-yl]thio}-N-(tert-butyl)acetamide is a chemical compound with potential applications in scientific research. It has been shown to have antimicrobial and anti-inflammatory properties, and has been studied for its potential use as a therapeutic agent. Further research is needed to fully understand the mechanism of action of the compound and to explore its potential uses in scientific research.
Scientific Research Applications
2-{[1-(3-acetylphenyl)-1H-tetrazol-5-yl]thio}-N-(tert-butyl)acetamide has been studied for its potential use in scientific research. It has been shown to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been studied for its potential use as an anti-inflammatory agent and has been shown to inhibit the production of pro-inflammatory cytokines.
properties
IUPAC Name |
2-[1-(3-acetylphenyl)tetrazol-5-yl]sulfanyl-N-tert-butylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O2S/c1-10(21)11-6-5-7-12(8-11)20-14(17-18-19-20)23-9-13(22)16-15(2,3)4/h5-8H,9H2,1-4H3,(H,16,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNZPROZNJBMDPC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)N2C(=NN=N2)SCC(=O)NC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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